2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol

• IUPAC Name: 2-[[4-(2-ethoxyphenyl)piperazin-1-yl]methyl]-6-methoxyphenol
• InChI: InChI=1S/C20H26N2O3/c1-3-25-18-9-5-4-8-17(18)22-13-11-21(12-14-22)15-16-7-6-10-19(24-2)20(16)23/h4-10,23H,3,11-15H2,1-2H3
• InChI Key: UDUFXXPTEYCARI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C(C(=CC=C3)OC)O
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol, also known as L-745,870, is a potent and selective dopamine D4 receptor antagonist. It has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders.

Scientific Research Applications

2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders, including schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to improve cognitive function and reduce impulsivity in animal models of ADHD. In addition, 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol has been found to reduce drug-seeking behavior in animal models of drug addiction.

Mechanism of Action

2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol acts as a selective antagonist of the dopamine D4 receptor, which is primarily expressed in the prefrontal cortex and limbic system. By blocking the dopamine D4 receptor, 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol modulates the activity of the mesocorticolimbic dopamine system, which is involved in reward processing, motivation, and cognitive function.
Biochemical and Physiological Effects:
2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol has been shown to modulate the activity of the mesocorticolimbic dopamine system, which is involved in reward processing, motivation, and cognitive function. By blocking the dopamine D4 receptor, 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol reduces the release of dopamine in the prefrontal cortex and limbic system, leading to a reduction in impulsivity and drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol is its high selectivity for the dopamine D4 receptor, which allows for more precise modulation of the mesocorticolimbic dopamine system. However, one of the limitations of 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol. One potential avenue is the development of more potent and selective dopamine D4 receptor antagonists with improved solubility and pharmacokinetic properties. Another direction is the investigation of the potential therapeutic applications of 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol in other neuropsychiatric disorders, such as depression and anxiety. Finally, the use of 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol in combination with other drugs or therapies may enhance its therapeutic effects and reduce its limitations.

Synthesis Methods

The synthesis of 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol involves the reaction of 2-hydroxy-6-methoxybenzaldehyde with 4-(2-ethoxyphenyl)piperazine in the presence of sodium triacetoxyborohydride. The resulting product is then treated with hydrochloric acid to obtain 2-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-6-methoxyphenol in high yield and purity.